Cas no 16558-06-8 (Oxirane,2,2'-[thiobis(4,1-phenyleneoxymethylene)]bis-)

• Product Name: Oxirane,2,2'-[thiobis(4,1-phenyleneoxymethylene)]bis-
• CAS No: 16558-06-8
• MF: C₁₈H₁₈O₄S
• MW: 330.398124217987
• CID: 168793
• PubChem ID: 267962
• Update Time: 2025-04-19

Oxirane,2,2'-[thiobis(4,1-phenyleneoxymethylene)]bis- Chemical and Physical Properties

Names and Identifiers

• Oxirane,2,2'-[thiobis(4,1-phenyleneoxymethylene)]bis-
• 2-[[4-[4-(oxiran-2-ylmethoxy)phenyl]sulfanylphenoxy]methyl]oxirane
• 2,2'-[sulfanediylbis(benzene-4,1-diyloxymethanediyl)]dioxirane
• 4,4'-thiodiphenol diglycidyl ether
• AC1L6J8P
• AC1Q588R
• AG-J-93753
• AR-1D1007
• CTK4D2111
• NSC107872
• DTXSID70296130
• Oxirane, 2,2'-[thiobis(4,1-phenyleneoxymethylene)]bis-
• 16558-06-8
• SCHEMBL1402544
• 2,2'-{Sulfanediylbis[(4,1-phenylene)oxymethylene]}bis(oxirane)
• Bis[4-(glycidyloxy)phenyl] sulfide
• 2-{[4-(4-oxiran-2-ylmethoxy)phenyl]sulfanylphenoxymethyl}oxirane
• NSC-107872

• Inchi： 1S/C18H18O4S/c1-5-17(6-2-13(1)19-9-15-11-21-15)23-18-7-3-14(4-8-18)20-10-16-12-22-16/h1-8,15-16H,9-12H2
• InChI Key： HIPITKSLDBPUIB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC1CO1)C1C=CC(=CC=1)OCC1CO1

Computed Properties

• Exact Mass: 330.09264
• Monoisotopic Mass: 330.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 43.52
• LogP: 3.39300